Cas no 29638-33-3 (1,3,4-Oxadiazole-2(3H)-thione, 5-(2-hydroxyphenyl)-)

• Product Name: 1,3,4-Oxadiazole-2(3H)-thione, 5-(2-hydroxyphenyl)-
• CAS No: 29638-33-3
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• MDL: MFCD00985283
• CID: 1440140
• PubChem ID: 693308
• Update Time: 2025-09-22

1,3,4-Oxadiazole-2(3H)-thione, 5-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione, 5-(2-hydroxyphenyl)-
• 6-(5-sulfanylidene-1,3,4-oxadiazolidin-2-ylidene)cyclohexa-2,4-dien-1-one
• AKOS000267604
• EN300-8092363
• PD144531
• 2-(5-mercapto-1,3,4-oxadiazol-2-yl)phenol
• STK506777
• SCHEMBL2800972
• SR-01000390895
• 5-(2'-Hydroxyphenyl)-2,3-dihydro-1,3,4-oxadiazole-2-thione (2)
• AKOS000269148
• STK088747
• BDBM152485
• DTXSID90425182
• BBL000657
• 5-(2-HYDROXYPHENYL)-3H-1,3,4-OXADIAZOLE-2-THIONE
• MFCD00985283
• 5-(2-hydroxyphenyl)-1,3,4-oxadiazole-2(3H)-thione
• CCG-15191
• 29638-33-3
• SR-01000390895-1
• CHEMBL240165
• AE-641/01181038
• (6E)-6-(5-sulfanylidene-1,3,4-oxadiazolidin-2-ylidene)cyclohexa-2,4-dien-1-one
• EU-0000322
• A912572
• BDBM50225229
• CS-0318191
• VS-00655
• 2-(5-sulfanyl-1,3,4-oxadiazol-2-yl)phenol

• MDL： MFCD00985283
• Inchi： 1S/C8H6N2O2S/c11-6-4-2-1-3-5(6)7-9-10-8(13)12-7/h1-4,11H,(H,10,13)
• InChI Key： HMIBKGQKYCFESO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2O)O1

Computed Properties

• Exact Mass: 194.01508
• Monoisotopic Mass: 194.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• PSA: 53.85